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Compound of Interest

Compound Name: Ethyl isothiocyanate

Cat. No.: B146924

Ethyl isothiocyanate (EITC) is an organosulfur compound with the chemical formula C3sHsNS.
[1] It is a colorless to pale yellow liquid known for its pungent, mustard-like odor.[2][3] This
document provides an in-depth overview of the chemical and physical properties, reactivity,
synthesis, and safety protocols for ethyl isothiocyanate, tailored for researchers, scientists,
and professionals in drug development.

Chemical and Physical Properties

Ethyl isothiocyanate is a volatile and highly reactive compound.[2][4] Its core structure
consists of an ethyl group attached to the nitrogen atom of an isothiocyanate group (-N=C=S).
[2] This functional group is responsible for its characteristic reactivity.[4] The compound is
slightly soluble in water but miscible with organic solvents like ethanol and ether.[2][5]

Table 1: Physical and Chemical Properties of Ethyl Isothiocyanate
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Property Value Source(s)
Molecular Formula Cs3HsNS [1][5]
Molecular Weight 87.14 g/mol [1][6]
Appearance Colorless to pale yellow liquid [2][4]

Odor Pungent, sharp, mustard-like [31[6]
Density 0.995 g/mL at 25 °C [6]

Boiling Point 130-132 °C [6]

Melting Point -6 °C [6]

Flash Point 31.67 °C (89.00 °F) [71[8]

Refractive Index

1.510-1.515at 20 °C

[1]

Solubility

Slightly soluble in water;
soluble in ethanol, ether, and
chlorinated/aromatic

hydrocarbons.

[1](21[5]

Vapor Pressure

13 hPa at 23 °C

[6]19]

CAS Number

542-85-8

[1]

Reactivity and Applications

The isothiocyanate group in EITC is highly electrophilic, making it susceptible to nucleophilic

attack. This reactivity is the cornerstone of its utility in organic synthesis.

Nucleophilic Addition Reactions

Ethyl isothiocyanate readily reacts with nucleophiles such as amines, alcohols, and water.[4]

Its reaction with primary and secondary amines is particularly significant, yielding N,N'-

substituted thiourea derivatives.[4] These thiourea compounds are valuable intermediates in

the synthesis of pharmaceuticals, pesticides, and other bioactive molecules.[4] For instance,

they can serve as building blocks for selective glycosidase inhibitors and heterocyclic

compounds.[3][4]
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Reactants
Ethyl Isothiocyanate
( (CH3CH2N=C=S) )\ + Product
\5
N,N'-Substituted Thiourea)
Nucleophilic

Primary/Secondary Amine Addition
(R-NH2 / R2NH)

Ethylamine Carbon Disulfide
(CH3CH2NH2) (CS2)

(Dithiocarbamate Intermediate)

Oxidation &
Rearrangement

Ethyl Isothiocyanate
(CH3CH2NCS)
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Preparation
Assess Hazards
(Toxic, Flammable, Corrosive)
Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Handling
Y

Handle with Care
(Avoid Ignition Sources) ) |
\\I\1 Spill Occurs -

~~

~~-_If Exposure Occurs

Store Properly
(Cool, Dry, Tightly Sealed)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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